Cas no 423727-55-3 (N-(4-fluorophenyl)-N'-[2-(4-methoxyphenyl)ethyl]ethanediamide)

• Product Name: N-(4-fluorophenyl)-N'-[2-(4-methoxyphenyl)ethyl]ethanediamide
• CAS No: 423727-55-3
• MF: C₁₇H₁₇FN₂O₃
• MW: 316.326887845993
• CID: 5473699
• PubChem ID: 2218015
• Update Time: 2025-10-29

N-(4-fluorophenyl)-N'-[2-(4-methoxyphenyl)ethyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• SR-01000472854-1
• SCHEMBL17919368
• AKOS000426418
• SR-01000472854
• CHEMBL4281058
• 423727-55-3
• N1-(4-fluorophenyl)-N2-(4-methoxyphenethyl)oxalamide
• F2616-0512
• N'-(4-fluorophenyl)-N-[2-(4-methoxyphenyl)ethyl]oxamide
• N-(4-fluorophenyl)-N'-[2-(4-methoxyphenyl)ethyl]ethanediamide

• Inchi： 1S/C17H17FN2O3/c1-23-15-8-2-12(3-9-15)10-11-19-16(21)17(22)20-14-6-4-13(18)5-7-14/h2-9H,10-11H2,1H3,(H,19,21)(H,20,22)
• InChI Key： YBLMMRLWQGPIAN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC(C(NCCC1C=CC(=CC=1)OC)=O)=O

Computed Properties

• Exact Mass: 316.12232057g/mol
• Monoisotopic Mass: 316.12232057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 67.4Ų

Additional information on N-(4-fluorophenyl)-N'-[2-(4-methoxyphenyl)ethyl]ethanediamide

Professional Introduction to N-(4-fluorophenyl)-N'-[2-(4-methoxyphenyl)ethyl]ethanediamide (CAS No. 423727-55-3)

N-(4-fluorophenyl)-N'-[2-(4-methoxyphenyl)ethyl]ethanediamide, with the CAS number 423727-55-3, is a compound that has garnered significant attention in the field of chemical and biomedical research. This molecule, characterized by its unique structural and functional attributes, represents a promising candidate for further exploration in drug discovery and therapeutic applications.

The compound's structure consists of two key pharmacophoric regions: a 4-fluorophenyl moiety and an N'-[2-(4-methoxyphenyl)ethyl]amino group. The presence of the fluorine atom in the phenyl ring is particularly noteworthy, as fluorine substitution often enhances metabolic stability and binding affinity to biological targets. This feature makes the compound an attractive scaffold for developing novel bioactive molecules.

In recent years, there has been a growing interest in designing molecules that can modulate protein-protein interactions (PPIs), which are critical in many biological pathways. The N-(4-fluorophenyl)-N'-[2-(4-methoxyphenyl)ethyl]ethanediamide structure, with its dual amide functionalities, provides a versatile platform for such interactions. The amide bonds not only contribute to the compound's solubility and bioavailability but also allow for selective binding to specific protein targets.

One of the most exciting developments in the field of chemical biology is the use of computational methods to predict and validate molecular interactions. Advanced computational techniques, such as molecular docking and molecular dynamics simulations, have been instrumental in understanding how N-(4-fluorophenyl)-N'-[2-(4-methoxyphenyl)ethyl]ethanediamide interacts with its potential targets. These studies have revealed that the compound exhibits high affinity for certain enzymes and receptors, suggesting its potential as an inhibitor or modulator.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluorine atom at the 4-position of the phenyl ring is particularly challenging due to its sensitivity to hydrolysis and oxidation. However, recent advances in synthetic methodologies have made it possible to achieve high yields and purity levels, facilitating further research and development.

Evaluation of N-(4-fluorophenyl)-N'-[2-(4-methoxyphenyl)ethyl]ethanediamide in preclinical studies has shown promising results. In vitro assays have demonstrated its ability to inhibit specific enzymatic activities relevant to various diseases, including cancer and inflammatory disorders. Additionally, preliminary in vivo studies suggest that the compound exhibits good pharmacokinetic properties, including appropriate absorption, distribution, metabolism, excretion (ADME), and toxicity profiles.

The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. These compounds often exhibit improved pharmacological properties compared to their non-fluorinated counterparts. The fluorine atom's ability to enhance lipophilicity while maintaining metabolic stability makes it an invaluable tool in drug design. N-(4-fluorophenyl)-N'-[2-(4-methoxyphenyl)ethyl]ethanediamide exemplifies this trend by incorporating a fluorine atom into a structurally diverse molecule.

In conclusion, N-(4-fluorophenyl)-N'-[2-(4-methoxyphenyl)ethyl]ethanediamide (CAS No. 423727-55-3) represents a significant advancement in chemical and biomedical research. Its unique structure, combined with its promising biological activity, positions it as a valuable candidate for further investigation in drug discovery programs. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play a crucial role in developing innovative treatments for various diseases.